Cas no 851868-26-3 (Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl-)

• Product Name: Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl-
• CAS No: 851868-26-3
• MF: C₂₀H₂₀N₂
• MW: 288.386204719543
• CID: 3518279
• PubChem ID: 25185936
• Update Time: 2025-05-24

Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl-
• G72539
• 1,4-Bis(2,6-dimethyl-4-pyridyl)benzene
• 1,4-bis(2,6-dimethylpyridin-4-yl)benzene
• 4-[4-(2,6-dimethyl-4-pyridinyl)phenyl]-2,6-dimethylpyridine
• SCHEMBL21880900
• 851868-26-3
• 4-[4-(2,6-dimethylpyridin-4-yl)phenyl]-2,6-dimethylpyridine
• AE-842/34029005

• Inchi： 1S/C20H20N2/c1-13-9-19(10-14(2)21-13)17-5-7-18(8-6-17)20-11-15(3)22-16(4)12-20/h5-12H,1-4H3
• InChI Key： FLMQKAGQIXYIQI-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=CC=1C)C1C=CC(=CC=1)C1C=C(C)N=C(C)C=1

Computed Properties

• Exact Mass: 288.162648646g/mol
• Monoisotopic Mass: 288.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.8Ų

Additional information on Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl-

Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl-

Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl851868-26-3] is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique structural configuration, exhibits a range of properties that make it a valuable candidate for various applications in drug development and material science. The molecular structure of Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl 851868-26-3] consists of a central pyridine ring substituted with dimethyl groups at the 2 and 6 positions, connected by a phenylene bridge to another similar pyridine ring. This arrangement imparts a high degree of stability and reactivity, making it an intriguing subject for further study.

The compound's chemical formula can be represented as C₁₄H₁₈N₂, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of nitrogen in the pyridine rings contributes to its ability to participate in hydrogen bonding and coordinate with metal ions, which are crucial interactions in many biological and chemical processes. The dimethyl substituents at the 2 and 6 positions enhance the compound's lipophilicity, influencing its solubility and permeability across biological membranes.

In recent years, Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl 851868-26-3] has been explored for its potential in pharmaceutical applications. Its structural features suggest that it may serve as a scaffold for the development of new drugs targeting various diseases. For instance, the compound's ability to interact with biological targets through hydrogen bonding and metal coordination has been leveraged in the design of inhibitors for enzymes involved in metabolic pathways. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases.

The phenylene bridge in the molecule not only provides rigidity but also allows for modifications at multiple sites. This flexibility makes Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl 851868-26-3] a versatile building block for medicinal chemists. By introducing different functional groups at strategic positions along the phenylene chain or at the pyridine rings themselves, researchers can fine-tune the properties of the compound to optimize its biological activity. Such modifications are essential for improving drug efficacy and minimizing side effects.

Moreover, the compound's stability under various conditions makes it suitable for use in industrial processes where consistent performance is required. Its resistance to degradation under thermal or chemical stress ensures that it can be stored and handled without significant loss of integrity. This stability is particularly important in pharmaceutical manufacturing where product consistency is critical for ensuring the safety and efficacy of final formulations.

The synthesis of Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl 851868-26-3] involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of intermediates such as dimethylpyridine derivatives followed by coupling reactions to form the phenylene bridge. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are essential for producing sufficient quantities of the compound for research and development purposes.

In terms of applications beyond pharmaceuticals, this compound has shown promise in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). The ability of pyridine derivatives to form stable complexes with metal ions also opens up possibilities for applications in catalysis and sensor technology. Researchers are exploring how these interactions can be harnessed to develop new materials with enhanced performance characteristics.

The environmental impact of using Pyridine, 4,4'-(1,4-phenylene)bis[2,6-dimethyl 851868-26-3> is another area of consideration. While the compound itself is not classified as hazardous or toxic under standard conditions, its derivatives may exhibit different properties depending on their chemical nature. Responsible handling practices are recommended during synthesis and application to minimize any potential environmental footprint. Efforts are ongoing to develop greener synthetic routes that reduce waste and energy consumption without compromising on yield or quality.

Future research directions for this compound include further exploration of its pharmacological potential through structure-activity relationship studies. By systematically modifying its structure and evaluating the impact on biological activity， researchers can gain deeper insights into its mechanisms of action。 Additionally， computational methods such as molecular modeling are being used to predict how different modifications will affect the compound's behavior， accelerating the drug discovery process。

In conclusion，Pyridine， 4，4'-(1，4-phenylene）bis[2，6-dimethyl851868-26-3, with its distinctive structural features， offers numerous opportunities across multiple fields including pharmaceuticals， material science， and environmental chemistry。 As research continues to uncover new applications， this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation。